5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid

• IUPAC Name: 5-(4-bromophenyl)pyrazine-2,3-dicarboxylic acid
• InChI: InChI=1S/C12H7BrN2O4/c13-7-3-1-6(2-4-7)8-5-14-9(11(16)17)10(15-8)12(18)19/h1-5H,(H,16,17)(H,18,19)
• InChI Key: DWADTGRTGSIELN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(C(=N2)C(=O)O)C(=O)O)Br
• Molecular Formula: C12H7BrN2O4
• Molecular Weight: 323.10 g/mol
• CAS No.: 1148027-06-8

Description

5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid is a compound that belongs to the pyrazine family. It is a colorless solid that is insoluble in water. It has a molecular weight of 323.1 g/mol.

Mechanism of Action

The mechanism of action of 5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid is not fully understood. However, it is believed to act by inhibiting the growth of bacteria and fungi by disrupting their cell membrane and cell wall synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause any significant physiological effects in animals. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid in lab experiments is its low toxicity and high stability. However, its limited solubility in water and organic solvents can pose a challenge in some experiments.

Future Directions

There are several future directions that can be explored in the study of 5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid. Some of these include:
1. Further studies on its mechanism of action to determine its potential as a therapeutic agent.
2. Development of new methods for the synthesis of this compound to improve its yield and purity.
3. Study of its potential applications in other fields such as agriculture and food preservation.
4. Investigation of its potential as a drug delivery system for targeted drug delivery.
5. Study of its potential as a biosensor for the detection of bacteria and fungi.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. Further research is needed to explore its potential applications in other fields and to determine its long-term effects on human health.

Synthesis Methods

The synthesis of 5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid can be achieved using various methods. One of the commonly used methods involves the reaction of 4-bromobenzaldehyde with 2,3-pyrazinedicarboxylic acid in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

The 5-(4-Bromophenyl)pyrazine-2,3-dicarboxylic acid has been studied extensively for its potential applications in various fields of scientific research. It has been found to have significant antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents.